Cas no 2138220-50-3 (Propanoic acid, 3-(aminooxy)-2,2-difluoro-, ethyl ester)

• Product Name: Propanoic acid, 3-(aminooxy)-2,2-difluoro-, ethyl ester
• CAS No: 2138220-50-3
• MF: C₅H₉F₂NO₃
• MW: 169.126668691635
• CID: 5300189
• Update Time: 2025-06-08

Propanoic acid, 3-(aminooxy)-2,2-difluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(aminooxy)-2,2-difluoropropanoate
• Ethyl 3-aminooxy-2,2-difluoropropanoate
• Propanoic acid, 3-(aminooxy)-2,2-difluoro-, ethyl ester

• Inchi： 1S/C5H9F2NO3/c1-2-10-4(9)5(6,7)3-11-8/h2-3,8H2,1H3
• InChI Key： BSRXLDVVOFDJRI-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CON)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6

Additional information on Propanoic acid, 3-(aminooxy)-2,2-difluoro-, ethyl ester

Comprehensive Overview of Propanoic acid, 3-(aminooxy)-2,2-difluoro-, ethyl ester (CAS No. 2138220-50-3)

Propanoic acid, 3-(aminooxy)-2,2-difluoro-, ethyl ester (CAS No. 2138220-50-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a difluorinated propanoate backbone with an aminooxy functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its ethyl ester moiety enhances solubility, a critical factor in formulation development. Researchers are particularly interested in its potential as a prodrug candidate or enzyme inhibitor, aligning with current trends in targeted drug delivery systems.

Recent literature highlights the compound's relevance in fluorine chemistry, a hot topic given fluorine's role in improving metabolic stability and membrane permeability. The 2,2-difluoro substitution pattern mimics natural substrates while resisting oxidative degradation – a property frequently searched in AI-driven drug discovery platforms. Patent analyses reveal growing applications in crop protection agents, where its aminooxy group enables novel modes of action against resistant pathogens. This dual applicability in human health and agricultural science positions CAS 2138220-50-3 as a cross-disciplinary research target.

Synthetic approaches to Propanoic acid, 3-(aminooxy)-2,2-difluoro-, ethyl ester often involve nucleophilic substitution of fluorinated precursors with hydroxylamine derivatives, followed by esterification. Process chemists emphasize the importance of controlling regioselectivity during the aminooxy introduction, a frequent query in organic synthesis forums. Analytical characterization typically employs LC-MS and 19F NMR, techniques widely discussed in spectroscopy communities. The compound's stability profile shows optimal performance under inert atmospheres, with degradation studies indicating sensitivity to hydrolytic cleavage – a consideration for storage conditions.

In material science applications, the ethyl ester derivative demonstrates improved compatibility with polymer matrices compared to its acid form. This property sparks interest in controlled-release formulations, a trending search term in biomaterials research. Computational studies suggest the difluoro motif enhances binding affinity to certain biological targets, corroborating molecular docking simulation data frequently requested by computational chemists. These attributes make CAS 2138220-50-3 a compelling subject for structure-activity relationship (SAR) studies.

Environmental fate assessments indicate moderate biodegradability for Propanoic acid, 3-(aminooxy)-2,2-difluoro-, ethyl ester, with particular attention to its metabolite profile – a key concern in green chemistry initiatives. Regulatory databases show no major restrictions, though proper PPE is recommended during handling, aligning with laboratory safety protocols commonly searched by industrial users. The compound's logP value suggests favorable bioavailability characteristics, explaining its popularity in medicinal chemistry optimization projects.

Market intelligence reveals increasing demand for CAS 2138220-50-3 from contract research organizations (CROs), particularly for high-throughput screening libraries. Suppliers often highlight its utility in constructing heterocyclic scaffolds, addressing the pharmaceutical industry's need for molecular diversity. Academic groups value the compound as a teaching tool for demonstrating fluorine effects in physical organic chemistry courses. These multifaceted applications ensure sustained interest in this structurally intriguing molecule.

Future research directions may explore the compound's potential in bioconjugation chemistry, leveraging its aminooxy group for click chemistry applications – a rapidly growing field with numerous PubMed citations. The difluoroethyl segment also shows promise for PET tracer development, connecting to trending searches in diagnostic imaging. As synthetic methodologies advance, particularly in flow chemistry systems, production scalability of CAS 2138220-50-3 may improve, further broadening its industrial applicability.